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Compound of Interest

Compound Name: 2-Bromo-3-chlorothiophene

Cat. No.: B1271852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Bromo-3-chlorothiophene (CAS Number: 77893-68-6). Due to the limited availability of a

complete Safety Data Sheet (SDS) for this specific compound, this document synthesizes

information from available sources and supplements it with data from structurally analogous

halogenated thiophenes to provide a thorough understanding of its potential hazards, handling

procedures, and safety precautions. This guide is intended for use by trained professionals in a

laboratory setting.

Chemical and Physical Properties
2-Bromo-3-chlorothiophene is an orange oil at room temperature. It is a halogenated

thiophene derivative with a molecular formula of C₄H₂BrClS and a molecular weight of 197.48

g/mol .[1][2] A summary of its known and predicted physical and chemical properties is

presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Bromo-3-chlorothiophene and Related

Compounds
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Property
2-Bromo-3-
chlorothiophene

3-Bromo-2-
chlorothiophene

2-Bromo-5-
chlorothiophene

CAS Number 77893-68-6[1] 40032-73-3[2] 2873-18-9

Molecular Formula C₄H₂BrClS[1] C₄H₂BrClS[2] C₄H₂BrClS

Molecular Weight 197.48 g/mol [1] 197.48 g/mol [2] 197.48 g/mol

Physical Form Orange Oil

Clear colorless to

yellow to orange

liquid[3]

Liquid

Boiling Point Not available 70 °C @ 9 mmHg[3] 69-70 °C @ 18 mmHg

Density Not available 1.808 g/mL at 25 °C[3] 1.803 g/mL at 25 °C

Refractive Index Not available n20/D 1.6[3] n20/D 1.596

Flash Point Not available 215 °F[3] 185 °F (closed cup)

Storage Temperature Room temperature

Room Temperature,

Sealed in dry, Keep in

dark place[3]

Not specified

Purity 95% Not specified 98%

Hazard Identification and Safety Precautions
The primary hazards associated with 2-Bromo-3-chlorothiophene are inferred from its hazard

statements and data on similar compounds. It is classified as a warning-level hazard. The key

hazard statements are H302 (Harmful if swallowed), H315 (Causes skin irritation), H320

(Causes eye irritation), and H335 (May cause respiratory irritation).

Table 2: GHS Hazard Information for Halogenated Thiophenes
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Hazard
2-Bromo-3-
chlorothiophene

3-Bromo-2-
chlorothiophene[2]

2,5-Dibromo-3-
chlorothiophene[4]

Signal Word Warning Warning Warning

Pictogram
GHS07 (Exclamation

Mark)

GHS07 (Exclamation

Mark)

GHS07 (Exclamation

Mark)

Hazard Statements
H302, H315, H320,

H335
H315, H319, H335

H302+H312+H332,

H315, H319, H335

Precautionary

Statements

P261, P280,

P302+P352,

P305+P351+P338

P261, P264, P271,

P280, P302+P352,

P304+P340,

P305+P351+P338,

P312, P321,

P332+P313,

P337+P313, P362,

P403+P233, P405,

P501

P301+P312+P330,

P302+P352+P312,

P304+P340+P312,

P305+P351+P338,

P337+P313

Based on the available data, this chemical should be handled with caution, assuming it is

harmful if ingested, comes into contact with skin, or is inhaled. It is expected to cause skin and

eye irritation and may lead to respiratory irritation.

Experimental Protocols & Handling
While specific experimental protocols for 2-Bromo-3-chlorothiophene were not found,

standard laboratory procedures for handling hazardous chemicals should be strictly followed.

General Handling Workflow:
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Preparation

Handling

Post-Procedure

Don Appropriate PPE

Ensure Chemical Fume Hood is Operational

Gather All Necessary Materials

Weigh/Measure in Fume Hood

Transfer to Reaction Vessel

Perform Reaction Under Inert Atmosphere (if required)

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Hazardous Waste Containers

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: General workflow for safely handling hazardous chemicals.

Personal Protective Equipment (PPE):
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A comprehensive PPE plan is critical when handling halogenated thiophenes.[5]

Required Personal Protective Equipment

2-Bromo-3-chlorothiophene
Handling

Chemical Safety Goggles
& Face Shield

Chemical-Resistant Gloves
(e.g., Butyl rubber, Viton®)

Flame-Retardant Lab Coat
& Chemical-Resistant Apron

Chemical Fume Hood or
NIOSH-approved Respirator

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Spill and Disposal:

In case of a spill, the area should be evacuated and ventilated.[6] Spills should be absorbed

with an inert, non-combustible material and collected into a sealed container for hazardous

waste disposal.[6] All waste containing 2-Bromo-3-chlorothiophene must be treated as

hazardous waste and disposed of in accordance with local, state, and federal regulations.[6]

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately.

Table 3: First Aid Measures for Halogenated Thiophenes
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Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

[7]

First Aid Decision Logic:

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Seek Medical Attention

Remove Contaminated Clothing
Rinse with Water

Rinse with Water
Seek Immediate Medical Attention

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making process for first aid response.

Fire Fighting Measures
For fires involving halogenated thiophenes, suitable extinguishing media include water spray,

dry chemical, carbon dioxide, or chemical foam.[7] Firefighters should wear self-contained
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breathing apparatus and full protective gear.[8]

Stability and Reactivity
While specific reactivity data for 2-Bromo-3-chlorothiophene is limited, analogous

compounds are known to be incompatible with strong oxidizing agents, strong bases, and

strong reducing agents.[7] The product is expected to be stable under normal storage

conditions.

Toxicological Information
Detailed toxicological studies on 2-Bromo-3-chlorothiophene are not available. However,

based on its classification, it is considered harmful if swallowed and may cause irritation to the

skin, eyes, and respiratory system.

Conclusion
This technical guide consolidates the available safety information for 2-Bromo-3-
chlorothiophene. The data strongly suggests that this compound should be handled with

significant caution in a well-controlled laboratory environment by trained professionals.

Adherence to the safety protocols outlined, including the use of appropriate personal protective

equipment and engineering controls, is essential to minimize the risk of exposure and ensure a

safe working environment. Researchers should always consult the most up-to-date safety

information and perform a thorough risk assessment before commencing any work with this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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